Cas no 117829-36-4 (3-amino-2-sulfanylideneimidazolidin-4-one)
117829-36-4 structure
Product Name:3-amino-2-sulfanylideneimidazolidin-4-one
CAS No:117829-36-4
MF:C3H5N3OS
MW:131.156298398972
CID:2615532
PubChem ID:14211044
Update Time:2025-04-21
3-amino-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-sulfanylideneimidazolidin-4-one
- SCHEMBL9673075
- 1-Amino-2-thioxo-5-imidazolidinone
- JJNKKKLZISJJDK-UHFFFAOYSA-N
- DTXSID70557475
- 3-Amino-2-thioxoimidazolidin-4-one
- AKOS006354710
- 117829-36-4
- DTXCID40508257
- 3-amino-2-thiohydantoin
-
- Inchi: 1S/C3H5N3OS/c4-6-2(7)1-5-3(6)8/h1,4H2,(H,5,8)
- InChI Key: JJNKKKLZISJJDK-UHFFFAOYSA-N
- SMILES: S=C1NCC(N1N)=O
Computed Properties
- Exact Mass: 131.01533297Da
- Monoisotopic Mass: 131.01533297Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 90.5Ų
3-amino-2-sulfanylideneimidazolidin-4-one Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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